molecular formula C8H6BrClO B8590981 4-bromo-2-chloro-1-(ethenyloxy)Benzene CAS No. 869569-67-5

4-bromo-2-chloro-1-(ethenyloxy)Benzene

Cat. No. B8590981
CAS RN: 869569-67-5
M. Wt: 233.49 g/mol
InChI Key: DTDRVDOUINTSOU-UHFFFAOYSA-N
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Description

4-bromo-2-chloro-1-(ethenyloxy)Benzene is a useful research compound. Its molecular formula is C8H6BrClO and its molecular weight is 233.49 g/mol. The purity is usually 95%.
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properties

CAS RN

869569-67-5

Molecular Formula

C8H6BrClO

Molecular Weight

233.49 g/mol

IUPAC Name

4-bromo-2-chloro-1-ethenoxybenzene

InChI

InChI=1S/C8H6BrClO/c1-2-11-8-4-3-6(9)5-7(8)10/h2-5H,1H2

InChI Key

DTDRVDOUINTSOU-UHFFFAOYSA-N

Canonical SMILES

C=COC1=C(C=C(C=C1)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-bromo-2-chloro-1-(2-chloro-ethoxy)-benzene (5.84 g, 17.4 mmol, 1 eq.) in DMF (22 mL), sodium hydride 60% dispersion in mineral oil (1.40 g, 34.9 mmol, 2 eq.) was added portionwise at r.t. The resulting mixture was stirred at r.t. for 18 hours. The mixture was partitioned between water (70 mL) and AcOEt (250 mL). The layers were separated and the org. layer was washed with water (4×100 mL), dried over MgSO4, filtered, and concentrated in vacuo. To a solution of the residue in DMF (22 mL), sodium hydride 60% dispersion in mineral oil (1.40 g, 34.9 mmol, 2 eq.) was added portionwise at r.t. The resulting mixture was stirred at r.t. for 48 hours. The mixture was partitioned between water (70 mL) and AcOEt (250 mL). The layers were separated and the org. layer was washed with water (4×100 mL), dried over MgSO4, filtered, and concentrated in vacuo. The residue was purified by flashmaster (column: 100 g, flow: 45 mL/min, 30 fractions of 45 mL, Heptane 100% to Heptane+5% AcOEt) to give 4-bromo-2-chloro-1-vinyloxy-benzene as a colorless oil.
Quantity
5.84 g
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
Quantity
22 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
oil
Quantity
1.4 g
Type
reactant
Reaction Step Two
Name
Quantity
22 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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